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Compound of Interest

Compound Name:
2-[(2-Bromo-benzyl)-isopropyl-

amino]-ethanol

Cat. No.: B7863083

Get Quote

Executive Summary
In modern structure-based drug design, the selection of versatile, pre-optimized building blocks

is critical for accelerating hit-to-lead workflows. 2-[(2,4-Dichlorobenzyl)(isopropyl)amino]ethanol

(CAS 1249435-03-7)[1] is a highly valuable synthetic intermediate that bridges a lipophilic,

halogenated headgroup with a flexible, hydrophilic aminoethanol tail. As a Senior Application

Scientist, I approach this molecule not merely as a chemical commodity, but as a dual-nature

pharmacophore scaffold. It is specifically engineered to exploit halogen bonding in target

receptor pockets while providing an orthogonal synthetic handle for downstream derivatization.

Physicochemical Profiling & ADME/Tox Implications
Understanding the baseline physicochemical properties of a building block is essential for

predicting the pharmacokinetic behavior of the final active pharmaceutical ingredient (API). The

computed properties of CAS 1249435-03-7[2] establish it as an ideal precursor within the

Lipinski Rule of 5 framework:
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Property Value
Causality / Implication in
Drug Design

Molecular Weight 262.17 Da

Leaves >230 Da for

downstream functionalization

before exceeding the 500 Da

limit, preventing premature

molecular obesity.

XLogP3 3.1

Provides optimal lipophilicity

for passive lipid bilayer

permeability without inducing

excessive non-specific plasma

protein binding.

TPSA 23.5 Å²

Highly favorable for blood-

brain barrier (BBB)

penetrance. Allows the

strategic addition of polar

groups if peripheral restriction

is desired.

H-Bond Donors 1

The terminal hydroxyl provides

a single, strong directional

interaction point.

H-Bond Acceptors 2

The nitrogen and oxygen

atoms serve as versatile Lewis

bases in receptor pockets.

Rotatable Bonds 5

Balances conformational

flexibility to induced-fit pockets

against the entropic penalty

incurred upon target binding.

Mechanistic Rationale in Drug Design
The architectural logic of CAS 1249435-03-7 can be divided into two synergistic domains:
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The 2,4-Dichlorobenzyl Motif: Halogen bonding has revolutionized computational drug

discovery[3]. The chlorine atoms on the aromatic ring possess a localized region of positive

electrostatic potential known as the σ-hole[4]. This allows the 2,4-dichlorobenzyl moiety to act

as a Lewis acid, forming highly directional, stabilizing interactions with backbone carbonyl

oxygens in target binding pockets[4]. Furthermore, the di-chloro substitution sterically shields

the aromatic core, significantly reducing susceptibility to cytochrome P450-mediated aromatic

oxidation, thereby enhancing the metabolic stability of the final lead compound.

The Isopropylaminoethanol Core: The isopropyl group provides critical steric bulk adjacent to

the basic nitrogen. This steric shielding prevents rapid N-dealkylation by metabolic enzymes

such as monoamine oxidases (MAOs) or CYPs. The ethanol appendage serves a dual

purpose: it acts as a hydrogen bond donor/acceptor in its native state, and provides a primary

hydroxyl group that serves as a highly reactive synthetic handle for downstream etherification

(e.g., Mitsunobu reactions) or esterification.

Synthetic Protocols: A Self-Validating System
The synthesis of CAS 1249435-03-7 is typically achieved via the reductive amination of 2,4-

dichlorobenzaldehyde with 2-(isopropylamino)ethanol. The following protocol is engineered for

high yield and relies on mechanistic causality to prevent over-reduction.

Protocol: Selective Reductive Amination

Reagents: 2,4-Dichlorobenzaldehyde (1.0 eq), 2-(isopropylamino)ethanol (1.05 eq), Sodium

triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), 1,2-Dichloroethane (DCE), Glacial acetic acid

(0.1 eq).

Step 1: Imine Formation. Dissolve the aldehyde and amine in anhydrous DCE. Add glacial

acetic acid and stir at 20°C for 1 hour.

Causality: Acetic acid acts as a mild Brønsted acid catalyst, accelerating the formation of

the intermediate iminium ion without over-protonating the amine to the point of unreactivity.

Step 2: Selective Reduction. Portion-wise addition of NaBH(OAc)₃ at 0°C, then warm to 20°C

and stir for 4-6 hours.
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Causality: NaBH(OAc)₃ is selected over NaBH₄ due to its attenuated reactivity [5]. The

electron-withdrawing acetate ligands reduce the nucleophilicity of the boron-hydride bond,

ensuring it selectively reduces the highly electrophilic iminium ion rather than the starting

aldehyde[5].

Step 3: Quenching & Extraction. Slowly add saturated aqueous NaHCO₃. Extract with

dichloromethane (DCM).

Causality: NaHCO₃ neutralizes the acetic acid and hydrolyzes unreacted borohydride

complexes, preventing emulsion formation during phase separation.

Self-Validation Checkpoint: The success of the reaction is validated by thin-layer

chromatography (TLC) showing the disappearance of the UV-active aldehyde spot, and

subsequent NMR confirmation (see Section 6).

Downstream Applications & Derivatization
Once synthesized, the terminal hydroxyl group of CAS 1249435-03-7 is utilized as an anchor

point to generate diverse libraries of receptor modulators or kinase inhibitors.

2,4-Dichlorobenzaldehyde

Reductive Amination
NaBH(OAc)3, DCE

2-(Isopropylamino)ethanol

CAS 1249435-03-7
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(Receptor Modulators)

 SAR Screening
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Synthetic workflow from precursors to CAS 1249435-03-7 and subsequent lead generation.

Analytical Validation
To ensure absolute scientific integrity before utilizing this building block in downstream library

synthesis, its identity must be validated through distinct spectroscopic signatures:

¹H NMR (400 MHz, CDCl₃): The structural transition from precursor to product is validated by

the disappearance of the aldehydic proton singlet (~10.0 ppm) and the emergence of a

shielded benzylic CH₂ singlet at ~3.7 ppm. The isopropyl methine proton will present as a

distinct multiplet around 2.9–3.1 ppm.
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LC-MS (ESI+): The exact monoisotopic mass is 261.068 Da[2]. The mass spectrum will yield

a base peak at m/z 262.1 [M+H]⁺.

Self-Validating Signature: Due to the presence of two chlorine atoms (³⁵Cl and ³⁷Cl

isotopes naturally occurring in a ~3:1 ratio), the mass spectrum will definitively display a

9:6:1 isotopic cluster at m/z 262.1 (100%), 264.1 (~65%), and 266.1 (~11%). The

presence of this exact ratio is an irrefutable validation of the intact di-chloro motif.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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